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Ethyl 3-

hydroxycyclohexanecarboxylate

CAS No.: 94160-25-5

Cat. No.: B1364153

Get Quote

Ethyl 3-hydroxycyclohexanecarboxylate (C₉H₁₆O₃, Molecular Weight: 172.22 g/mol ) is a

bifunctional organic molecule featuring a cyclohexane ring substituted with both a hydroxyl

group and an ethyl ester.[1][2] This structure is a common motif in natural products,

pharmaceutical intermediates, and flavor/fragrance compounds. Elucidating and confirming its

structure, as well as identifying it in complex mixtures, requires robust analytical techniques.

Mass spectrometry (MS) stands as a cornerstone technology for this purpose, offering

unparalleled sensitivity and structural information from minute sample quantities.[3]

This guide provides a detailed exploration of the mass spectrometric behavior of ethyl 3-
hydroxycyclohexanecarboxylate, focusing on the two most prevalent ionization techniques:

Electron Ionization (EI) and Electrospray Ionization (ESI). We will dissect the fragmentation

logic of the molecule under each method, providing field-proven insights into experimental

design and data interpretation for researchers, scientists, and drug development professionals.

Part 1: Electron Ionization Mass Spectrometry (EI-
MS) - Unveiling the Structural Fingerprint
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Electron Ionization is a high-energy, "hard" ionization technique that imparts significant internal

energy to the analyte molecule. An electron beam, typically at 70 eV, bombards the gaseous

sample, ejecting an electron to form a radical cation known as the molecular ion (M⁺•). This

high-energy species is unstable and undergoes extensive, reproducible fragmentation, creating

a characteristic "fingerprint" mass spectrum that is invaluable for structural elucidation and

library matching.

Molecular Ion and Key Fragmentation Pathways
The molecular ion for ethyl 3-hydroxycyclohexanecarboxylate is expected at a mass-to-

charge ratio (m/z) of 172. However, for cyclic alcohols, the molecular ion peak can be of low

intensity or even absent due to rapid initial fragmentation.[4][5][6] The fragmentation pattern is

dictated by the molecule's two key functional groups: the cyclic alcohol and the ethyl ester.

1. Alcohol-Driven Fragmentation:

Dehydration (Loss of H₂O): The most characteristic fragmentation for alcohols is the

elimination of a water molecule (18 Da), leading to a prominent ion at m/z 154.[4][6][7] This is

often a primary fragmentation step.

Ring Cleavage: Following ionization of the oxygen atom, α-cleavage (cleavage of a C-C

bond adjacent to the oxygen) can occur.[6] Subsequent ring-opening and further

fragmentation can lead to a complex series of aliphatic and oxygen-containing ions. A

significant ion for cyclohexanol itself is observed at m/z 57, which may also be a major peak

in this compound's spectrum.[4][8]

2. Ester-Driven Fragmentation:

Loss of Ethoxy Radical (•OCH₂CH₃): Cleavage of the C-O bond adjacent to the carbonyl

group results in the loss of an ethoxy radical (45 Da), forming a stable acylium ion at m/z

127.[5]

McLafferty Rearrangement: Esters containing a γ-hydrogen relative to the carbonyl group

can undergo a characteristic rearrangement to eliminate a neutral alkene. In this case, the

loss of ethylene (28 Da) from the ethyl group is possible, which would lead to an ion at m/z

144.[6][9]
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Loss of Ethanol (CH₃CH₂OH): Another rearrangement can lead to the elimination of a neutral

ethanol molecule (46 Da), resulting in an ion at m/z 126.

The interplay between these pathways results in a rich spectrum. For instance, the initial water

loss product (m/z 154) can subsequently lose an ethoxy radical to yield an ion at m/z 109.

Data Presentation: Predicted EI-MS Fragments
m/z Proposed Identity Mechanism / Neutral Loss

172 [C₉H₁₆O₃]⁺• Molecular Ion (M⁺•)

154 [C₉H₁₄O₂]⁺• Dehydration (-H₂O)

144 [C₇H₁₂O₃]⁺•
McLafferty Rearrangement (-

C₂H₄)

127 [C₇H₁₁O₂]⁺
Loss of Ethoxy Radical (-

•OC₂H₅)

126 [C₇H₁₀O₂]⁺• Loss of Ethanol (-C₂H₅OH)

109 [C₇H₉O]⁺
Sequential Loss (-H₂O,

-•OC₂H₅)

82 [C₆H₁₀]⁺•
Dehydration of Cyclohexanol

Ring Fragment

57 [C₃H₅O]⁺ or [C₄H₉]⁺

Ring Cleavage Fragment

(Base peak for cyclohexanol)

[4]

Visualization: EI-MS Fragmentation Workflow
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[M]⁺•
m/z 172

[M-H₂O]⁺•
m/z 154

- H₂O

[M-C₂H₄]⁺•
m/z 144- C₂H₄

[M-•OC₂H₅]⁺
m/z 127

- •OC₂H₅

Ring Fragments
e.g., m/z 57, 82

Ring Cleavage

[M-H₂O-•OC₂H₅]⁺
m/z 109

- •OC₂H₅

[M+H]⁺ Precursor Ion
m/z 173.1

Product Ion
m/z 155.1

- H₂O

Product Ion
m/z 127.1

- C₂H₅OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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